Cas no 21368-80-9 (4,4'-Oxybis(ethynylbenzene))

4,4'-Oxybis(ethynylbenzene) is a high-purity organic compound featuring a central oxygen bridge linking two ethynylbenzene units. Its rigid, linear structure and terminal alkyne functional groups make it a valuable intermediate in organic synthesis, particularly for constructing conjugated polymers, dendrimers, and metal-organic frameworks (MOFs). The compound’s ethynyl groups enable efficient cross-coupling reactions, such as Sonogashira or Glaser couplings, facilitating the development of advanced materials with tailored electronic or optical properties. Its stability and well-defined reactivity profile ensure reproducibility in research and industrial applications. Suitable for use in controlled environments, it is often employed in materials science and nanotechnology for designing functional architectures.
4,4'-Oxybis(ethynylbenzene) structure
4,4'-Oxybis(ethynylbenzene) structure
Product Name:4,4'-Oxybis(ethynylbenzene)
CAS No:21368-80-9
MF:C16H10O
MW:218.250004291534
MDL:MFCD00068670
CID:242273
PubChem ID:10059232
Update Time:2025-10-30

4,4'-Oxybis(ethynylbenzene) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Oxybis(ethynylbenzene)
    • 1-ethynyl-4-(4-ethynylphenoxy)benzene
    • 4,4'-diethynyldiphenyl ether
    • 4-ETHYNYLPHENYL ETHER
    • p,p'-diethynyldiphenylether
    • SCHEMBL2187923
    • DTXSID20434904
    • 21368-80-9
    • AKOS016003220
    • CS-0435939
    • MDL： MFCD00068670
    • Inchi： 1S/C16H10O/c1-3-13-5-9-15(10-6-13)17-16-11-7-14(4-2)8-12-16/h1-2,5-12H
    • InChI Key： XNNLEMUSWLWGMY-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C#C)=CC=1)C1C=CC(C#C)=CC=1

Computed Properties

  • Exact Mass: 218.07300
  • Monoisotopic Mass: 218.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 316.5±27.0 °C at 760 mmHg
  • Flash Point: 141.0±19.4 °C
  • PSA: 9.23000
  • LogP: 3.44150
  • Vapor Pressure: No data available

4,4'-Oxybis(ethynylbenzene) Security Information

4,4'-Oxybis(ethynylbenzene) Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

4,4'-Oxybis(ethynylbenzene) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019087575-1g
4,4'-Oxybis(ethynylbenzene)
 21368-80-9 95%
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 $409.20 2023-09-02
Ambeed
A414697-1g
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 21368-80-9 95+%
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 $ 305.00 2022-06-03
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 $ 505.00 2022-06-03
eNovation Chemicals LLC
D380040-75g
4-Ethynylphenyl ether
 21368-80-9 97%
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 $2410 2024-05-24
Cooke Chemical
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 21368-80-9 95+%
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Crysdot LLC
CD12096280-1g
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 21368-80-9 95+%
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eNovation Chemicals LLC
D380040-1g
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 21368-80-9 97%
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eNovation Chemicals LLC
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4-Ethynylphenyl ether
 21368-80-9 97%
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 $650 2025-03-03

4,4'-Oxybis(ethynylbenzene) Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:21368-80-9)4,4'-Oxybis(ethynylbenzene)
Order Number:A1007609
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:06
Price ($):315.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:21368-80-9)4,4'-Oxybis(ethynylbenzene)
A1007609
Purity:99%
Quantity:1g
Price ($):315.0
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